Cas no 934555-27-8 (2-1-(phenylsulfanyl)cyclobutylacetic Acid)

• Product Name: 2-1-(phenylsulfanyl)cyclobutylacetic Acid
• CAS No: 934555-27-8
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 4666167
• PubChem ID: 66745606
• Update Time: 2025-05-26

2-1-(phenylsulfanyl)cyclobutylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(phenylsulfanyl)cyclobutylacetic Acid

• Inchi： 1S/C12H14O2S/c13-11(14)9-12(7-4-8-12)15-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,13,14)
• InChI Key： AYXXHHDVLWHHIF-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=CC=C2)(CC(O)=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-1-(phenylsulfanyl)cyclobutylacetic Acid

2-(1-(Phenylsulfanyl)cyclobutyl)acetic Acid: A Comprehensive Overview

2-(1-(Phenylsulfanyl)cyclobutyl)acetic acid, with the CAS number 934555-27-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a cyclobutane ring substituted with a phenylsulfanyl group and an acetic acid moiety, has garnered attention due to its potential applications in drug discovery and materials science. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for further exploration.

The chemical structure of 2-(1-(phenylsulfanyl)cyclobutyl)acetic acid is defined by the presence of a cyclobutane ring, which introduces strain into the molecule, potentially influencing its reactivity and biological activity. The phenylsulfanyl group (-S-C6H5) attached to the cyclobutane ring contributes to the molecule's electronic properties, enhancing its ability to participate in various chemical interactions. Additionally, the acetic acid group (-CH2COOH) imparts acidic characteristics, which can be leveraged in synthetic chemistry for the formation of esters or amides.

Recent research has focused on the synthesis and characterization of 2-(1-(phenylsulfanyl)cyclobutyl)acetic acid. Studies have demonstrated that this compound can be synthesized via a multi-step process involving Suzuki coupling reactions and subsequent oxidation steps. The synthesis pathway has been optimized to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been investigated, revealing its resistance to thermal degradation and susceptibility to oxidation under certain conditions.

In terms of biological activity, 2-(1-(phenylsulfanyl)cyclobutyl)acetic acid has shown potential as a modulator of cellular signaling pathways. Preclinical studies have indicated that this compound can inhibit the activity of specific kinases involved in inflammation and cancer progression. These findings suggest that it may serve as a lead compound for the development of novel therapeutic agents targeting chronic inflammatory diseases and oncological conditions.

The application of 2-(1-(phenylsulfanyl)cyclobutyl)acetic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent advancements in thin-film transistor technology have highlighted the potential of this compound as a component in high-performance electronic devices.

In conclusion, 2-(1-(phenylsulfanyl)cyclobutyl)acetic acid represents a versatile compound with diverse applications across multiple scientific disciplines. Its structural features, synthetic accessibility, and biological activity position it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.